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Compound Name: (Rac)-Tris-NTA

Cat. No.: B11934737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

functionalization of (Rac)-Tris-Nitrilotriacetic Acid (Tris-NTA), a versatile chelating agent with

significant applications in life sciences and drug development. This document details the core

synthesis of the Tris-NTA scaffold, explores various functionalization methodologies for tailored

applications, presents key quantitative data in a structured format, and provides detailed

experimental protocols for core techniques.

Introduction to Tris-NTA
(Rac)-Tris-NTA is a multivalent chelating ligand designed for the high-affinity capture of

polyhistidine-tagged (His-tagged) proteins and other molecules. Its structure, featuring three

nitrilotriacetic acid (NTA) moieties, allows for a stable, multivalent interaction with the imidazole

side chains of consecutive histidine residues in a His-tag, coordinated through a metal ion,

typically Nickel (Ni²⁺) or Cobalt (Co²⁺). This interaction is significantly stronger and more stable

than that achieved with monovalent NTA, making Tris-NTA an invaluable tool for protein

purification, immobilization, detection, and targeted drug delivery.[1][2][3][4] The enhanced

affinity, with dissociation constants (Kd) often in the nanomolar range, provides a robust and

reversible binding platform suitable for a wide array of biochemical and therapeutic

applications.[5]
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The synthesis of the Tris-NTA core scaffold is typically achieved through a convergent strategy,

often utilizing a central branching molecule like lysine to assemble the three NTA arms. A

common and facile method involves the use of protected lysine derivatives to build the dendritic

structure.

A generalized synthetic workflow for creating a Tris-NTA core with a free amine or carboxylic

acid for further functionalization is depicted below.

Starting Materials
Core Synthesis Product

Protected Lysine
(e.g., Boc-Lys(Boc)-OH) Amide Coupling

Nα,Nα-bis(carboxymethyl)-L-lysine derivative
(NTA-mono-acid)

Amide CouplingDeprotection Final Deprotection (Rac)-Tris-NTA
with terminal amine

Tris-NTA-NH₂

Amine-NHS Ester
Coupling

Molecule-NHS Ester
(e.g., Fluorophore-NHS)

Functionalized Tris-NTA

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thiol-containing
Tris-NTA

Thiol-Maleimide
Coupling

Molecule-Maleimide

Functionalized Tris-NTA

Reactants

Tris-NTA-Alkyne

Click Reaction
(e.g., CuAAC or SPAAC)

Molecule-Azide

Functionalized Tris-NTA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(Rac)-Tris-NTA: A Comprehensive Technical Guide to
Synthesis and Functionalization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934737#rac-tris-nta-synthesis-and-
functionalization-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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